3-[[(4-chlorophenyl)thio](methyl)amino]tetrahydrothiophene 1,1-dioxide

• IUPAC Name: N-(4-chlorophenyl)sulfanyl-N-methyl-1,1-dioxothiolan-3-amine
• InChI: InChI=1S/C11H14ClNO2S2/c1-13(10-6-7-17(14,15)8-10)16-11-4-2-9(12)3-5-11/h2-5,10H,6-8H2,1H3
• InChI Key: HFHFRXFEMOPMOR-UHFFFAOYSA-N
• Canonical SMILES: CN(C1CCS(=O)(=O)C1)SC2=CC=C(C=C2)Cl
• Molecular Formula: C11H14ClNO2S2
• Molecular Weight: 291.8 g/mol

Description

3-[[(4-chlorophenyl)thio](methyl)amino]tetrahydrothiophene 1,1-dioxide, commonly known as CP-47,497, is a synthetic cannabinoid compound that has gained significant attention in recent years due to its potential therapeutic applications. This compound belongs to the class of chemical compounds known as cannabinoids, which are compounds that interact with the cannabinoid receptors in the human body.

Mechanism of Action

CP-47,497 acts by binding to the cannabinoid receptors in the human body, specifically the CB1 and CB2 receptors. This binding results in the activation of various signaling pathways, which leads to the therapeutic effects of the compound.
Biochemical and Physiological Effects:
CP-47,497 has been shown to have a wide range of biochemical and physiological effects. It has potent analgesic and anti-inflammatory properties, which make it useful in the treatment of chronic pain and inflammation. It has also been shown to have anti-cancer properties and may be useful in the treatment of various types of cancer. Additionally, CP-47,497 has neuroprotective effects and may be useful in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of CP-47,497 is its potent therapeutic effects. However, one of the limitations of CP-47,497 is its complex synthesis process, which makes it difficult to produce in large quantities. Additionally, the use of CP-47,497 in lab experiments requires a high level of expertise in synthetic chemistry.

Future Directions

There are several future directions for the study of CP-47,497. One potential direction is the development of new synthetic routes for the production of CP-47,497, which would make it more accessible for research purposes. Another potential direction is the study of the effects of CP-47,497 on various medical conditions, including chronic pain, inflammation, cancer, and neurodegenerative diseases. Additionally, the development of new analogs of CP-47,497 may lead to the discovery of new compounds with even greater therapeutic potential.

Scientific Research Applications

CP-47,497 has been extensively studied for its potential therapeutic applications in the treatment of various medical conditions. Studies have shown that CP-47,497 has potent analgesic, anti-inflammatory, and anti-cancer properties. It has also been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.